Cas no 144851-62-7 (Benzenamine,2,6-difluoro-3-methoxy-)

• Product Name: Benzenamine,2,6-difluoro-3-methoxy-
• CAS No: 144851-62-7
• MF: C₇H₇F₂NO
• MW: 159.133388757706
• MDL: MFCD04115898
• CID: 108906
• PubChem ID: 3871278
• Update Time: 2025-04-18

Benzenamine,2,6-difluoro-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2,6-difluoro-3-methoxy-
• 2,6-Difluoro-3-methoxyaniline
• 2,?6-?difluoro-?3-?methoxyBenzenamine
• 2,6-Difluoro-m-anisidine
• 3-Amino-2,4-difluoroanisole
• AC1MZELB
• ACMC-20dww5
• CTK4C4238
• MolPort-000-166-056
• SureCN5395348
• Benzenamine, 2,6-difluoro-3-methoxy- (9CI)
• 3-Amino-2,4-difluoroanisole, 2,6-Difluoro-m-anisidine
• MFCD04115898
• SCHEMBL5395348
• AKOS015956949
• FT-0730797
• JS-4261
• 144851-62-7
• CS-0316473
• DTXSID10397655
• DA-27529

• MDL： MFCD04115898
• Inchi： 1S/C7H7F2NO/c1-11-5-3-2-4(8)7(10)6(5)9/h2-3H,10H2,1H3
• InChI Key： XVLHUQRLEPQGDI-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1OC)F)N

Computed Properties

• Exact Mass: 159.04961
• Monoisotopic Mass: 159.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2
• XLogP3: 1.4

Experimental Properties

• Refractive Index: 1.5235
• PSA: 35.25

Benzenamine,2,6-difluoro-3-methoxy- Security Information

• HazardClass：6.1